Cas no 129604-26-8 (3-Chloro-4-(trifluoromethoxy)benzonitrile)

• Product Name: 3-Chloro-4-(trifluoromethoxy)benzonitrile
• CAS No: 129604-26-8
• MF: C₈H₃ClF₃NO
• MW: 221.563731431961
• MDL: MFCD01631557
• CID: 91655
• PubChem ID: 2773846
• Update Time: 2025-10-23

3-Chloro-4-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(trifluoromethoxy)benzonitrile
• 3-chloro-4-trifluoromethoxy-benzonitrile
• DTXSID90378745
• CS-W013129
• SCHEMBL2328225
• SY018956
• Benzonitrile, 3-chloro-4-(trifluoromethoxy)-
• A21150
• 3-Chloro-4-trifluoromethoxybenzonitrile
• MFCD01631557
• CHEMBL4909771
• AKOS015890637
• AC-25597
• 129604-26-8
• FT-0656130
• PS-7843
• AM62591

• MDL： MFCD01631557
• Inchi： 1S/C8H3ClF3NO/c9-6-3-5(4-13)1-2-7(6)14-8(10,11)12/h1-3H
• InChI Key： ITKCOGUNHYXLND-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 220.98600
• Monoisotopic Mass: 220.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 33A^2

Experimental Properties

• Color/Form: crystal
• Density: 1.47
• Melting Point: 39-41°C
• Boiling Point: 222.5℃ at 760 mmHg
• Flash Point: 88.4℃
• Refractive Index: 1.484
• PSA: 33.02000
• LogP: 3.11028
• Solubility: Not determined

3-Chloro-4-(trifluoromethoxy)benzonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H311;H302;H332;H315;H319
• Warning Statement： P280h;P305
  P351
  P338;P309;P310
• Hazardous Material transportation number：UN3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S9
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Chloro-4-(trifluoromethoxy)benzonitrile

Comprehensive Overview of 3-Chloro-4-(trifluoromethoxy)benzonitrile (CAS No. 129604-26-8): Properties, Applications, and Industry Insights

3-Chloro-4-(trifluoromethoxy)benzonitrile (CAS No. 129604-26-8) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. This chloro-trifluoromethoxy substituted benzonitrile derivative has garnered significant attention due to its electron-withdrawing properties, which enhance reactivity in synthetic pathways. Its molecular formula, C₈H₃ClF₃NO, combines a nitrile group with halogenated aromatic rings, making it a valuable intermediate in modern chemical synthesis.

In recent years, the demand for fluorinated aromatic compounds like 3-Chloro-4-(trifluoromethoxy)benzonitrile has surged, driven by their role in developing high-performance materials and bioactive molecules. Researchers and manufacturers frequently search for "synthesis methods for 129604-26-8" or "applications of trifluoromethoxy benzonitrile derivatives," reflecting its industrial relevance. The compound’s stability under harsh conditions and compatibility with cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) further elevate its utility.

From an environmental perspective, 3-Chloro-4-(trifluoromethoxy)benzonitrile aligns with the growing trend toward sustainable fluorochemistry. Innovations in green synthesis techniques, such as catalytic fluorination or solvent-free reactions, are being explored to minimize waste. This addresses common queries like "eco-friendly production of halogenated benzonitriles"—a hot topic among chemists aiming to reduce carbon footprints.

The pharmaceutical industry leverages this compound as a building block for drug candidates, particularly in central nervous system (CNS) therapeutics and antimicrobial agents. Its trifluoromethoxy group improves metabolic stability, a key factor in drug design. Concurrently, agrochemical applications include its use in crop protection chemicals, where its halogenated structure enhances pesticidal activity. Searches for "129604-26-8 in pesticide formulation" highlight this niche.

Analytical characterization of CAS No. 129604-26-8 typically involves GC-MS, HPLC, and NMR spectroscopy, ensuring purity for high-end applications. Regulatory compliance, such as REACH and FDA guidelines, is critical for global trade, prompting frequent searches for "safety data of 3-Chloro-4-(trifluoromethoxy)benzonitrile." Proper handling protocols and storage conditions (e.g., inert atmospheres) are emphasized to maintain integrity.

Emerging trends also link fluorinated benzonitriles to advanced materials like OLEDs and liquid crystals, where their electron-deficient nature optimizes charge transport. This interdisciplinary potential fuels queries like "129604-26-8 in electronic materials," underscoring its cross-sector appeal. Future research may focus on scalable production and novel derivatives to meet evolving industry needs.

In summary, 3-Chloro-4-(trifluoromethoxy)benzonitrile (CAS No. 129604-26-8) exemplifies the synergy between structural innovation and practical utility. Its adaptability across pharmaceuticals, agriculture, and materials science positions it as a cornerstone of modern fluorine chemistry, with ongoing studies likely to expand its applications further.